Cas no 25545-88-4 (4H-1,2,4-triazol-4-amine hydrochloride)

4H-1,2,4-triazol-4-amine hydrochloride Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine,hydrochloride (1:1)
• [4-amino-1,2,4-triazolium][Cl]
• 4-AMINO-1,2,4-TRIAZOLE HYDROCHLORIDE
• 4H-1,2,4-triazol-4-amine
• 10495-63-3
• 1,2,4-triazol-4-amine;hydrochloride
• AKOS005175613
• SCHEMBL6357422
• CS-0336176
• DTXSID50378968
• FT-0727891
• 25545-88-4
• NSC-164934
• 4-Amino-1,2,4-triazolehydrochloride
• FT-0617425
• MFCD00035218
• 4H-1,2,4-triazol-4-amine hydrochloride
• 4H-1,2,4-triazol-4-aminehydrochloride
• NSC164934
• +Expand

• MDL： MFCD00035218
• InChIKey： FMCUPJKTGNBGEC-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H4N4/c3-6-1-4-5-2-6/h1-2H,3H2
• SMILES： NN1C=NN=C1

Computed Properties

• Exact Mass: 120.02045
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 120.02
• Heavy Atom Count: 7
• Complexity: 38.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• LogP: 0.37510
• PSA: 56.73
• Refractive Index: 1.739
• Boiling Point: 267.6°Cat760mmHg
• Melting Point: 86 °C
• Flash Point: 115.7°C
• Color/Form: NA
• Density: 1.59